Cas no 83821-08-3 (ethyl (6-phenyl-1H-benzimidazol-2-yl)carbamate)

ethyl (6-phenyl-1H-benzimidazol-2-yl)carbamate structure
83821-08-3 structure
Product name:ethyl (6-phenyl-1H-benzimidazol-2-yl)carbamate
CAS No:83821-08-3
MF:C16H15N3O2
MW:281.309203386307
CID:1817316
PubChem ID:158579

ethyl (6-phenyl-1H-benzimidazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • ethyl (6-phenyl-1H-benzimidazol-2-yl)carbamate
    • ethyl N-(6-phenyl-1H-benzimidazol-2-yl)carbamate
    • 83821-08-3
    • Carbamic acid, (5-phenyl-1H-benzimidazol-2-yl)-, ethyl ester
    • Ethyl (5-phenyl-1H-benzo[d]imidazol-2-yl)carbamate
    • SCHEMBL14097360
    • DTXSID70232710
    • Inchi: InChI=1S/C16H15N3O2/c1-2-21-16(20)19-15-17-13-9-8-12(10-14(13)18-15)11-6-4-3-5-7-11/h3-10H,2H2,1H3,(H2,17,18,19,20)
    • InChI Key: UPWFWVPKWFCFJU-UHFFFAOYSA-N
    • SMILES: CCOC(=O)NC1=NC2=C(N1)C=C(C=C2)C3=CC=CC=C3

Computed Properties

  • Exact Mass: 281.116426730g/mol
  • Monoisotopic Mass: 281.116426730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 67Ų

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